2-(Aminomethyl)-5-(cyclohexyloxy)phenol

• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol
• IUPAC Name: 2-(aminomethyl)-5-cyclohexyloxyphenol
• InChI: InChI=1S/C13H19NO2/c14-9-10-6-7-12(8-13(10)15)16-11-4-2-1-3-5-11/h6-8,11,15H,1-5,9,14H2
• InChI Key: KHDSLANAOPRARX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=CC(=C(C=C2)CN)O

Description

2-(Aminomethyl)-5-(cyclohexyloxy)phenol is a phenolic compound characterized by an aminomethyl (-CH₂NH₂) group at the 2-position and a cyclohexyloxy (-O-cyclohexyl) substituent at the 5-position of the benzene ring. Its molecular formula is C₁₃H₁₉NO₂, with a molecular weight of 221.3 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Aminomethyl)-5-(cyclohexyloxy)phenol typically involves the following steps:

Formation of the Phenol Derivative: The starting material, 5-hydroxybenzaldehyde, undergoes a nucleophilic substitution reaction with cyclohexanol in the presence of an acid catalyst to form 5-(cyclohexyloxy)benzaldehyde.

Aminomethylation: The 5-(cyclohexyloxy)benzaldehyde is then subjected to a Mannich reaction, where it reacts with formaldehyde and a primary amine (such as methylamine) to introduce the aminomethyl group at the ortho position relative to the phenol group.

Industrial Production Methods

Industrial production of 2-(Aminomethyl)-5-(cyclohexyloxy)phenol may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to increase yield and reduce reaction time.

Chemical Reactions Analysis

Types of Reactions

2-(Aminomethyl)-5-(cyclohexyloxy)phenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinone derivatives.

Reduction: The aminomethyl group can be reduced to form the corresponding amine.

Substitution: The phenol group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like bromine (Br2) or nitric acid (HNO3).

Major Products

Oxidation: Quinone derivatives.

Reduction: Amines.

Substitution: Halogenated or nitrated phenol derivatives.

Scientific Research Applications

2-(Aminomethyl)-5-(cyclohexyloxy)phenol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a biochemical probe due to its ability to interact with biological molecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-(Aminomethyl)-5-(cyclohexyloxy)phenol involves its interaction with specific molecular targets. The phenol group can form hydrogen bonds with biological molecules, while the aminomethyl group can interact with nucleophilic sites. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

2-Amino-5-methylphenol

• Molecular Formula: C₇H₉NO
• Structure: Phenol with amino (-NH₂) at position 2 and methyl (-CH₃) at position 5.
• Key Properties :
  • Simpler structure with lower molecular weight (123.16 g/mol).
  • Used as an oxidative hair dye (up to 3% concentration) due to its reactivity with hydrogen peroxide .

(2-Amino-5-chlorophenyl)cyclohexylmethanone

• Molecular Formula: C₁₃H₁₆ClNO
• Structure: Cyclohexyl ketone attached to a 2-amino-5-chlorophenyl group.
• Ketone functional group may confer metabolic stability .
• Comparison: The target compound lacks a ketone but includes a phenolic hydroxyl, which could enhance solubility in polar solvents.

Cyclohexyl 2-amino-5-bromobenzoate

• Molecular Formula: C₁₃H₁₆BrNO₂
• Structure: Benzoate ester with amino and bromo substituents, linked to a cyclohexyl group.
• Key Properties :
  • Bromine increases molecular weight (298.18 g/mol) and may influence halogen bonding in drug-receptor interactions .
• Comparison: The target compound’s aminomethyl group offers a primary amine for hydrogen bonding, unlike the ester functionality here.

(S)-5-(1-Amino-2-hydroxyethyl)-2-methylphenol

• Molecular Formula: C₉H₁₃NO₂
• Structure: Phenol with a chiral amino-hydroxyethyl side chain at position 5 and methyl at position 2.
• Key Properties :
  • Stereochemistry (S-configuration) may affect biological activity (e.g., enzyme binding) .
• Comparison :
  • The target compound’s cyclohexyloxy group provides bulkier hydrophobicity, which could alter pharmacokinetic profiles.

Tabulated Comparison of Key Attributes

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Applications/Properties	Evidence Source
2-(Aminomethyl)-5-(cyclohexyloxy)phenol	C₁₃H₁₉NO₂	221.3	Phenol, aminomethyl, cyclohexyloxy	Hypothetical: Drug intermediates	N/A
2-Amino-5-methylphenol	C₇H₉NO	123.16	Phenol, amino, methyl	Oxidative hair dye
(2-Amino-5-chlorophenyl)cyclohexylmethanone	C₁₃H₁₆ClNO	237.73	Ketone, amino, chloro	Unspecified (potential bioactivity)
Cyclohexyl 2-amino-5-bromobenzoate	C₁₃H₁₆BrNO₂	298.18	Ester, amino, bromo	Unspecified (halogen interactions)
(S)-5-(1-Amino-2-hydroxyethyl)-2-methylphenol	C₉H₁₃NO₂	167.21	Phenol, amino, hydroxyethyl	Chiral drug synthesis

Research Implications and Limitations

• Structural Advantages: The target compound’s unique combination of aminomethyl and cyclohexyloxy groups may balance solubility and lipid permeability, making it a candidate for drug delivery systems or specialty polymers.
• Limitations : Direct data on synthesis, toxicity, or pharmacokinetics are absent in the provided evidence. Comparisons rely on analogs with partial structural overlap.
• Future Directions : Computational modeling (e.g., QSAR) could predict bioactivity, while synthetic studies are needed to explore its practical applications.